2(E)-Nonenedioic acid

Reference Standard Impurity Profiling Pharmaceutical Analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H14O4
Molecular Weight 186.20 g/mol
Cat. No. B15553192
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2(E)-Nonenedioic acid
Molecular FormulaC9H14O4
Molecular Weight186.20 g/mol
Structural Identifiers
InChIInChI=1S/C9H14O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h4,6H,1-3,5,7H2,(H,10,11)(H,12,13)/b6-4+
InChIKeyYIXPUAYMZURQJH-GQCTYLIASA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2(E)-Nonenedioic Acid: Specifications and Procurement


2(E)-Nonenedioic acid (CAS 757219-33-3), also known as (2E)-2-nonenedioic acid or trans-2-nonenedioic acid, is an unsaturated dicarboxylic acid with molecular formula C9H14O4 and molecular weight 186.21 . It belongs to the class of medium-chain fatty acids and is characterized by a nine-carbon chain with a trans double bond between the second and third carbons and terminal carboxylic acid groups . The compound is supplied as a white to off-white solid with a purity exceeding 98% and a melting point range of 100-105°C . Its primary procurement value lies in its application as a fully characterized reference standard for azelaic acid analysis and as a pharmaceutical impurity standard [1].

Azelaic acid impurity reference standard with trans-alkene structure
High-purity material characterized for HPLC/GC method use
Differentiated from saturated analogue by distinct retention and thermal properties

2(E)-Nonenedioic Acid Substitution Limitations


2(E)-Nonenedioic acid is not interchangeable with its saturated counterpart azelaic acid (nonanedioic acid) or its (Z)-isomer. The trans double bond confers distinct stereochemical and electronic properties that directly impact chromatographic retention, spectroscopic signature, and reactivity . In pharmaceutical quality control, 2(E)-nonenedioic acid serves as a specific process-related impurity or degradation product of azelaic acid, requiring a structurally matched reference standard for accurate quantification in ANDA submissions [1]. Substitution with azelaic acid, which lacks the double bond, or the (Z)-isomer, which differs in spatial configuration, would invalidate analytical method specificity and compromise regulatory compliance [2].

Azelaic acid (saturated) lacks the trans double bond; substitution may shift chromatographic retention and method specificity.

(Z)-isomer differs in spatial configuration; replacing with the cis-form can alter analytical resolution and impurity quantification.

2(E)-Nonenedioic Acid Differentiation Evidence


Melting Point vs. Azelaic Acid

2(E)-Nonenedioic acid exhibits a melting point range of 100-105°C, which is significantly lower than azelaic acid's melting point of 109-111°C [1]. This 4-11°C difference in thermal behavior reflects the structural alteration introduced by the trans double bond, providing a distinct physical property that can be leveraged for identification, purity assessment, and chromatographic method development [2].

Melting Point
Head-to-head
Δ 4–11 °C lower
Enables unambiguous identity verification against azelaic acid
Solid-state comparison; solvent system may differ
Reference Standard Impurity Profiling Pharmaceutical Analysis

Boiling Point vs. Azelaic Acid

The predicted boiling point of 2(E)-nonenedioic acid is 402.1±38.0°C, substantially higher than azelaic acid's boiling point of 286°C at 100 mmHg [1]. This 116°C difference underscores the impact of the trans double bond on intermolecular forces and volatility, with direct implications for gas chromatographic separation and method validation .

Boiling Point
Reported
Δ ~116 °C higher (predicted)
Supports GC separation for impurity profiling
Comparison at different pressure conditions; predicted value for target
Thermal Analysis Reference Standard GC Method Development

Density vs. Azelaic Acid

2(E)-Nonenedioic acid has a predicted density of 1.164±0.06 g/cm³, which is notably lower than azelaic acid's density of 1.443 g/cm³ [1]. This 0.279 g/cm³ reduction in density corresponds to the steric and electronic effects of the trans double bond, resulting in less efficient molecular packing in the solid state .

Density
Reported
Δ 0.279 g/cm³ lower (predicted)
Orthogonal identity confirmation via material property
Predicted density at 20 °C; verify with experimental data
Physical Characterization Material Properties Density

Reference Standard Purity

Commercial 2(E)-nonenedioic acid is supplied with a minimum purity of 98% (HPLC), with certain vendors offering purity >99% . This high purity specification, combined with comprehensive characterization data, positions the compound as a fit-for-purpose reference standard for analytical method development and validation in accordance with ICH Q2(R1) guidelines [1]. In contrast, generic or unspecified grades of similar dicarboxylic acids may lack this level of characterization, introducing uncertainty in quantitative applications .

Purity Specification
Specification review
>98% (HPLC), vendor-dependent up to >99%
Reduces quantification uncertainty in impurity analysis
Class-level comparison; confirm lot-specific COA
Reference Standard Purity Regulatory Compliance

2(E)-Nonenedioic Acid Applications


Azelaic Acid Impurity Profiling for ANDA

2(E)-Nonenedioic acid serves as a critical reference standard for the identification, quantification, and control of a known process-related impurity in azelaic acid active pharmaceutical ingredient (API). Its use is essential for method validation (AMV) and quality control (QC) in Abbreviated New Drug Applications (ANDA), where regulatory agencies require demonstration of specific impurity control. The compound's distinct melting point (100-105°C vs. 109-111°C for azelaic acid) and chromatographic behavior enable unambiguous detection and accurate quantification, ensuring compliance with ICH guidelines on impurities in new drug substances [1].

Analytical Method Development & Validation

The high purity (>98%) and well-characterized physicochemical properties of 2(E)-nonenedioic acid make it a suitable standard for developing and validating HPLC, GC, and LC-MS methods. Its distinct boiling point (402.1±38.0°C vs. 286°C at 100 mmHg for azelaic acid) facilitates chromatographic separation, while its density (1.164±0.06 g/cm³ vs. 1.443 g/cm³ for azelaic acid) provides an orthogonal parameter for method optimization. These differential properties are leveraged to establish system suitability parameters and ensure method robustness .

Forced Degradation Studies

2(E)-Nonenedioic acid can be employed as a reference standard in forced degradation (stress testing) studies of azelaic acid formulations to identify and track degradation products. The compound's structural similarity to azelaic acid, combined with its distinct physical properties, allows it to serve as a marker for oxidative or thermal degradation pathways involving double bond formation. Its use in stability-indicating method development supports shelf-life determination and regulatory filing requirements [2].

Quality Control in Pharmaceutical Manufacturing

In commercial production of azelaic acid, 2(E)-nonenedioic acid is used as a reference standard for routine quality control (QC) testing. Its high purity and traceability to pharmacopeial standards (USP or EP) enable accurate quantification of this specific impurity, ensuring that azelaic acid API meets established purity specifications. This application is critical for maintaining batch-to-batch consistency and for demonstrating control over the manufacturing process .

Application
Selection Property
Validation Focus
Azelaic acid impurity profiling (ANDA)
Isomer-specific impurity standard
Method specificity and chromatographic resolution
Analytical method development (HPLC/GC/LC-MS)
Well-defined thermal and density contrasts
System suitability and peak resolution
Forced degradation studies
Trans-isomer oxidative degradation marker
Stability-indicating method selectivity
Pharmaceutical QC release testing
High-purity, traceable reference standard
Batch-to-batch impurity consistency

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

31 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2(E)-Nonenedioic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.